3,4-dimethyl-N-(4-(N-(5-methylisoxazol-3-yl)sulfamoyl)phenyl)benzamide
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Description
Scientific Research Applications
Structural Analysis and Synthesis Processes
Research on similar compounds, such as "2,6-Dimthyl-N-(5-mthyl-3-isoxazolyl)benzamide," highlights the structural intricacies of these molecules. These studies provide insights into the planar configurations of the isoxazole and benzene rings, revealing the potential for hydrogen bonding and delocalized orbital interactions (Rodier et al., 1993). Furthermore, the synthesis and reactions of heterocyclic compounds derived from interactions with saccharin or phthalimide demonstrate the versatility of similar structures in forming varied heterocycles, which could be relevant for the synthesis of related benzamide derivatives (Chaloupka et al., 1977).
Biological Evaluation and Potential Therapeutic Applications
Investigations into benzene sulfonamide derivatives have unveiled their potential in vitro antitumor activity and interactions with biological targets, such as the KSHV thymidylate synthase complex. This underscores the significance of these compounds in developing new therapeutic agents (Fahim & Shalaby, 2019). Additionally, Schiff bases derived from sulfamethoxazole, exhibiting enzyme inhibition properties, further exemplify the biomedical research applications of these molecules. Molecular docking studies have provided insights into the binding interactions between these inhibitors and enzymes, offering a foundation for the development of novel drugs (Alyar et al., 2019).
Properties
IUPAC Name |
3,4-dimethyl-N-[4-[(5-methyl-1,2-oxazol-3-yl)sulfamoyl]phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H19N3O4S/c1-12-4-5-15(10-13(12)2)19(23)20-16-6-8-17(9-7-16)27(24,25)22-18-11-14(3)26-21-18/h4-11H,1-3H3,(H,20,23)(H,21,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LZNFZTMHDNSDMR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C(=O)NC2=CC=C(C=C2)S(=O)(=O)NC3=NOC(=C3)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H19N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
385.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.